Cas no 331282-36-1 (2,3,4-Trichlorophenyl carbonochloridate)

• Product Name: 2,3,4-Trichlorophenyl carbonochloridate
• CAS No: 331282-36-1
• MF: C₇H₂Cl₄O₂
• MW: 259.901578426361
• CID: 2822427
• PubChem ID: 53759465
• Update Time: 2025-04-21

2,3,4-Trichlorophenyl carbonochloridate Chemical and Physical Properties

Names and Identifiers

• DTXSID00706459
• DTXCID70657207
• SCHEMBL2849811
• trichlorophenylchloroformate
• 331282-36-1
• 2,3,4-Trichlorophenyl carbonochloridate

• Inchi： 1S/C7H2Cl4O2/c8-3-1-2-4(13-7(11)12)6(10)5(3)9/h1-2H
• InChI Key： DGVQWIVRASMLLY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1OC(=O)Cl)Cl)Cl

Computed Properties

• Exact Mass: 259.877940g/mol
• Monoisotopic Mass: 257.880890g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxy compounds